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Calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid Calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid
Brand Name: Vulcanchem
CAS No.: 128326-81-8
VCID: VC21180134
InChI: InChI=1S/C16H29N5O8.Ca/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);/q;+2/p-2
SMILES: CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)O)CC(=O)O)CC(=O)O.[Ca+2]
Molecular Formula: C16H27CaN5O8
Molecular Weight: 457.49 g/mol

Calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid

CAS No.: 128326-81-8

Cat. No.: VC21180134

Molecular Formula: C16H27CaN5O8

Molecular Weight: 457.49 g/mol

* For research use only. Not for human or veterinary use.

Calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid - 128326-81-8

Specification

CAS No. 128326-81-8
Molecular Formula C16H27CaN5O8
Molecular Weight 457.49 g/mol
IUPAC Name calcium;2-[bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate;hydron
Standard InChI InChI=1S/C16H29N5O8.Ca/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);/q;+2/p-2
Standard InChI Key ODEBPUSCODVDNF-UHFFFAOYSA-L
SMILES CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)O)CC(=O)O)CC(=O)O.[Ca+2]
Canonical SMILES [H+].CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Ca+2]

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